Cas no 8023-88-9 (2,6-Dimethylterephthalic acid)

• Product Name: 2,6-Dimethylterephthalic acid
• CAS No: 8023-88-9
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 48072
• PubChem ID: 167312562
• Update Time: 2025-05-20

2,6-Dimethylterephthalic acid Chemical and Physical Properties

Names and Identifiers

• Costus oil
• Costus root oil
• 2,6-dimethylterephthalic acid
• 2,6-Dimethyl-terephthalic Acid
• 1,4-Benzenedicarboxylic acid, 2,6-dimethyl-
• NSC59898
• 2,6-Dimethyl-1,4-benzenedicarboxylic acid
• 2,6-dimethylbenzene-1,4-dicarboxylic acid
• AB0026791
• W8535
• DA-53395
• 8023-88-9
• PFXXSSUGMGVDLB-UHFFFAOYSA-N
• 2,6-Dimethylterephthalic acid

• Inchi： 1S/C10H10O4/c1-5-3-7(9(11)12)4-6(2)8(5)10(13)14/h3-4H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： SIQYOFNSIZEILQ-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC(C(=O)O)=CC=1C)=O

Computed Properties

• Exact Mass: 4520.81472g/mol
• Monoisotopic Mass: 4514.81301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 9
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Yellowish brown viscous volatile essential oil. It has a unique and lasting aroma like violet, Acorus calamus and vetiver.
• Density: 1.002
• Flash Point: 120 ºF
• Refractive Index: 1.5180
• FEMA: 2336 | COSTUS ROOT OIL (SAUSSUREA LAPPA CLARKE )
• Solubility: Soluble in ethanol, most non-volatile oils and mineral oils, insoluble in glycerol and propylene glycol.

2,6-Dimethylterephthalic acid Security Information

• WGK Germany：2
• Safety Instruction： S23;S24/25
• RTECS：GN1775000

Additional information on 2,6-Dimethylterephthalic acid

Comprehensive Overview of 2,6-Dimethylterephthalic Acid (CAS No. 8023-88-9): Properties, Applications, and Industry Trends

2,6-Dimethylterephthalic acid (CAS No. 8023-88-9) is a high-value aromatic dicarboxylic acid derivative widely utilized in specialty polymer synthesis and fine chemical manufacturing. This white crystalline solid belongs to the terephthalic acid derivatives family, characterized by two methyl groups at the 2- and 6-positions of the benzene ring. Its unique molecular symmetry and steric effects make it particularly valuable for modifying polymer backbones to achieve tailored thermal and mechanical properties.

The compound's chemical stability and high purity requirements (typically >99%) have positioned it as a critical intermediate in advanced material applications. Recent studies highlight its growing importance in liquid crystal polymers (LCPs) for 5G applications, where its incorporation enhances dielectric properties while maintaining thermal resistance above 300°C. Industry reports indicate a 12% CAGR demand growth for such high-performance polymers between 2023-2030, driven by electronics miniaturization trends.

Synthesis of 2,6-Dimethylterephthalic acid typically involves oxidation processes of corresponding xylenes, with modern catalytic methods achieving yields exceeding 85%. Environmental considerations have spurred development of greener synthesis routes, including enzymatic oxidation systems – a topic generating 320% more scholarly citations since 2020 according to Scopus data. These advancements address growing ESG (Environmental, Social, and Governance) concerns in chemical manufacturing.

Analytical characterization of CAS No. 8023-88-9 requires specialized techniques due to its isomeric complexity. HPLC-MS methods with polar stationary phases have become the gold standard for purity verification, capable of detecting impurities at <0.1% levels. This precision is crucial for pharmaceutical applications where the compound serves as a building block for proton pump inhibitors and certain anticancer drug candidates currently in clinical trials.

The material's solubility profile presents both challenges and opportunities. While insoluble in water at room temperature, its selective solubility in polar aprotic solvents like DMSO facilitates controlled polymerization reactions. This property is exploited in developing gas separation membranes, with recent patents demonstrating 40% improved CO₂/N₂ selectivity compared to conventional materials.

Emerging applications in organic electronics have significantly increased market interest. The compound's electron-withdrawing character makes it ideal for constructing n-type semiconductor materials in flexible displays and organic photovoltaics. Market intelligence from Chemical Watch indicates 78% of recent patent filings related to CAS No. 8023-88-9 concern electronic applications, reflecting industry shifts toward sustainable electronics.

Storage and handling of 2,6-Dimethylterephthalic acid require attention to moisture control, with recommended storage in nitrogen-purged containers below 25°C. Technical bulletins emphasize the importance of particle size distribution for consistent performance in polymerization reactions, where D₅₀ values between 50-100μm are generally preferred for optimal reactivity control.

Global supply chain dynamics show increasing regionalization, with 65% of current production capacity located in Asia-Pacific regions. However, recent trade policy changes have prompted reevaluation of geographic diversification strategies among major consumers. Quality certifications like REACH compliance and ISO 9001:2015 have become critical differentiators in supplier selection processes.

Future research directions focus on catalytic recycling systems for byproduct utilization and continuous flow chemistry implementations. The American Chemical Society's 2023 roadmap identifies 2,6-disubstituted aromatics as key enablers for circular economy initiatives in polymer science, with projected R&D investments exceeding $120 million annually by 2026.

For researchers exploring structure-property relationships, this compound offers valuable insights into steric hindrance effects on crystallization behavior. Recent computational studies published in Journal of Materials Chemistry demonstrate excellent correlation between molecular dynamics simulations and experimental data for this system, making it a model compound for computational material design methodologies.